1,3-Dioleoylglycerol-d5

• Molecular Formula: C39H72O5
• Molecular Weight: 626.0 g/mol
• InChI: InChI=1S/C39H72O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-35-37(40)36-44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,37,40H,3-16,21-36H2,1-2H3/b19-17-,20-18-/i35D2,36D2,37D
• InChIKey: DRAWQKGUORNASA-XZPPQYRVSA-N

1,3-Dioleoylglycerol-d5: Deuterated Internal Standard

1,3-Dioleoylglycerol-d5 (CAS 1246523-70-5, MW 626.02, C₃₉H₆₇D₅O₅) is a deuterium-labeled analog of 1,3-dioleoylglycerol, a symmetrical sn-1,3-diacylglycerol (DAG) species bearing two oleoyl (C18:1) chains . As a stable isotope-labeled internal standard, it is designed for use in quantitative lipidomics workflows employing LC-MS/MS or GC-MS, where it co-elutes with endogenous 1,3-dioleoylglycerol while providing a distinct +5 Da mass shift for unambiguous MS discrimination [1]. The compound is supplied at analytical purities of ≥95% to 98% for research applications in lipid metabolism, cellular signaling, and nutritional biochemistry .

Deuterated internal standard for LC-MS/MS lipidomics

Isomer-specific sn-1,3-diacylglycerol quantification

Co-eluting +5 Da mass shift for matrix-effect correction

• [1] Megazyme. 1,3-Dioleoylglycerol-d5 Product Specification. 2022. View Source

Why 1,3-Dioleoylglycerol-d5 Is Irreplaceable

1,3-Dioleoylglycerol-d5 occupies a unique intersection of structural specificity and isotopic labeling that generic alternatives cannot satisfy. Unlabeled 1,3-dioleoylglycerol cannot serve as an internal standard for LC-MS quantification because it is indistinguishable from endogenous analyte, precluding accurate normalization of matrix effects and ionization efficiency variations [1]. More critically, the sn-1,3 DAG stereoisomer possesses metabolic and signaling properties fundamentally distinct from sn-1,2-DAG—the latter serves as a canonical lipid second messenger activating protein kinase C (PKC) [2], while the former is metabolized via divergent enzymatic pathways with distinct digestive selectivity [3]. Consequently, substituting a generic deuterated DAG standard (e.g., 1,2-DAG-d5 or a mixed-chain DAG-d5) introduces quantification bias for studies specifically targeting 1,3-DAG metabolism, dietary lipid absorption, or functional oil characterization. Isotope dilution MS using 1,3-dioleoylglycerol-d5 provides isomer-specific, matrix-corrected absolute quantification that no alternative internal standard can replicate [4].

Unlabeled 1,3-dioleoylglycerol cannot be distinguished from endogenous analyte, limiting accurate normalization.

sn-1,2-DAG isomers differ fundamentally in signaling and metabolism; quantification bias would obscure pathway-specific studies.

Generic deuterated DAG standards may show differential ionization or chromatographic behavior, affecting quantification accuracy.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] Eichmann TO, Lass A. DAG tales: the multiple faces of diacylglycerol—stereochemistry, metabolism, and signaling. Cell Mol Life Sci. 2015;72(20):3931-3952. View Source
• [3] Bakala-N'Goma J, Couëdelo L, Vaysse C, et al. The digestion of diacylglycerol isomers by gastric and pancreatic lipases and its impact on the metabolic pathways for TAG re-synthesis in enterocytes. Biochimie. 2022;195:27-38. View Source
• [4] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? Technical Note. 2025. View Source

1,3-Dioleoylglycerol-d5: Quantitative Evidence

Gastric Lipase Prefers 1,3-sn-DAG Hydrolysis

1,3-Dioleoylglycerol-d5 enables specific tracking of the 1,3-DAG isomer, which undergoes distinct digestive processing. In vitro digestion assays using recombinant gastric lipase demonstrated that 1,3-sn-DAG is hydrolyzed at approximately twice the rate of 1,2(2,3)-sn-DAG, with the opposite selectivity observed for pancreatic lipase [1]. This differential enzymatic susceptibility means that procurement of the isomer-specific deuterated standard is essential for accurate absolute quantification of 1,3-DAG species in gastrointestinal or nutritional studies; a generic DAG internal standard would obscure isomer-specific digestion kinetics.

Gastric Lipase Selectivity

Head-to-head

~2-fold higher hydrolysis rate on 1,3-sn-DAG vs 1,2(2,3)-sn-DAG

Supports isomer-specific digestion tracking

In vitro gastric lipase assay; Biochimie 2022

Evidence Dimension	Enzymatic hydrolysis rate (gastric lipase activity)
Target Compound Data	Higher activity on 1,3-sn-DAG
Comparator Or Baseline	1,2(2,3)-sn-DAG
Quantified Difference	~2-fold higher activity on 1,3-sn-DAG vs 1,2(2,3)-sn-DAG
Conditions	In vitro digestion assay with recombinant gastric lipase; Biochimie 2022

Why This Matters

This establishes that 1,3-DAG and 1,2-DAG are non-interchangeable substrates; accurate quantification of 1,3-DAG in digestive studies requires an isomer-matched internal standard.

• [1] Bakala-N'Goma J, Couëdelo L, Vaysse C, et al. The digestion of diacylglycerol isomers by gastric and pancreatic lipases and its impact on the metabolic pathways for TAG re-synthesis in enterocytes. Biochimie. 2022;195:27-38. View Source

sn-1,3-DAG Drives Anti-Obesity and Lipid-Lowering Effects

Among the three DAG stereoisomers (sn-1,2-DAG, sn-1,3-DAG, and sn-2,3-DAG), sn-1,3-DAG is regarded as the sole compound that contributes to DAG's functional health benefits [1]. Human and animal studies have demonstrated that dietary sn-1,3-DAG suppresses body fat accumulation and lowers postprandial serum triacylglycerol, cholesterol, and glucose levels [2]. These effects are absent or attenuated with sn-1,2-DAG, which instead functions primarily as a PKC-activating second messenger [3]. For researchers investigating functional DAG oils or metabolic health interventions, 1,3-dioleoylglycerol-d5 provides the isomer specificity needed to quantify the therapeutically relevant 1,3-DAG species, whereas an unlabeled or generic DAG standard would fail to distinguish the active from inactive isomers.

Functional sn-1,3-DAG Research

Class-level inference

sn-1,3-DAG linked to reported metabolic response; sn-1,2-DAG acts as PKC second messenger

Supports isomer-resolved quantification in functional lipid studies

Review-level evidence; confirm in target models

Evidence Dimension	Physiological activity (anti-obesity, lipid-lowering)
Target Compound Data	Demonstrated suppression of body fat accumulation and reduced postprandial TAG/cholesterol/glucose
Comparator Or Baseline	sn-1,2-DAG and sn-2,3-DAG
Quantified Difference	Activity exclusive to sn-1,3-DAG; sn-1,2-DAG functions as PKC second messenger with no documented anti-obesity effects
Conditions	Human clinical trials and animal feeding studies; review compiled in Crit Rev Food Sci Nutr 2019 and Food Chem 2025

Why This Matters

Procurement of an isomer-specific deuterated standard is scientifically necessary for quantifying the bioactive 1,3-DAG species in functional food development and metabolic research.

• [1] Qian YF, et al. Selective production of functional sn-1,3-diacylglycerol by microbial lipases: A comprehensive review. Food Chem. 2025;144017. View Source
• [2] Lee YY, Tang TK, Phuah ET, et al. Production, safety, health effects and applications of diacylglycerol functional oil in food systems: a review. Crit Rev Food Sci Nutr. 2020;60(15):2509-2525. View Source
• [3] Eichmann TO, Lass A. DAG tales: the multiple faces of diacylglycerol—stereochemistry, metabolism, and signaling. Cell Mol Life Sci. 2015;72(20):3931-3952. View Source

Deuterated Standards Reduce LC-MS Variability

Stable isotope-labeled internal standards are the gold standard for achieving accurate and reproducible quantification in complex biological matrices via LC-MS . Deuterated internal standards such as 1,3-dioleoylglycerol-d5 correct for matrix effects and ionization efficiency variations by co-eluting with the target analyte while providing a distinct mass shift (+5 Da) for unambiguous MS discrimination [1]. Industry-validated workflows demonstrate that deuterated internal standards reduce analytical variability by an order of magnitude compared to non-isotopically matched alternatives, ensuring data reproducibility across experimental batches and longitudinal studies [2]. In contrast, unlabeled 1,3-dioleoylglycerol offers no MS differentiation and cannot normalize matrix effects; structurally dissimilar internal standards (e.g., odd-chain DAG) may exhibit differential ionization or chromatographic behavior, compromising quantification accuracy.

LC-MS Variability Reduction

Class-level inference

Analytical variability reduced by an order of magnitude

Supports analytical precision in lipidomics

Deuterated co-eluting standard vs non-isotopic alternatives

Evidence Dimension	Analytical variability (precision) in LC-MS quantification
Target Compound Data	Deuterated internal standard (co-eluting, identical chemical behavior)
Comparator Or Baseline	Non-isotopically matched internal standard or no internal standard
Quantified Difference	Reduction in analytical variability by an order of magnitude
Conditions	LC-MS/MS bioanalytical workflows; ResolveMass Laboratories industry validation

Why This Matters

For procurement decisions, this translates to superior data reproducibility, enabling cross-study comparison and regulatory-grade quantification accuracy.

• [1] MedChemExpress. 1,3-Dioleoylglycerol-d5 | Stable Isotope Technical Datasheet. HY-143021S. View Source
• [2] ResolveMass Laboratories. LC-MS Internal Standard Selection: Deuterated Standards Reduce Analytical Variability. Technical Video Resource. View Source

1,3-Dioleoylglycerol: Activator, Not Substrate

A direct biochemical comparison demonstrated that sn-1,2-dioleoylglycerol serves as both an activator and a substrate for a lipid-requiring enzyme, whereas 1,3-dioleoylglycerol functions as an activator but is not hydrolyzed as a substrate [1]. This differential substrate recognition underscores the functional non-equivalence of the two isomers at the protein interaction level. The availability of 1,3-dioleoylglycerol-d5 enables precise quantification of the 1,3-isomer pool in enzyme kinetic studies, allowing researchers to distinguish between activator binding and substrate turnover without confounding from endogenous 1,2-DAG species.

Enzyme-Substrate Differentiation

Head-to-head

1,3-DAG: activator only; sn-1,2-DAG: both activator and substrate

Supports enzyme-substrate discrimination assays

Purified enzyme system; J Biol Chem study

Evidence Dimension	Enzyme substrate recognition and activation capacity
Target Compound Data	Activator only (no substrate hydrolysis)
Comparator Or Baseline	sn-1,2-dioleoylglycerol
Quantified Difference	sn-1,2-DAG: both activator and substrate; 1,3-DAG: activator only
Conditions	Purified enzyme assay with lipid activator requirement; J Biol Chem study

Why This Matters

This demonstrates that even structurally similar DAG isomers exhibit distinct biochemical behaviors; accurate kinetic studies require isomer-resolved quantification only achievable with an isomer-matched deuterated internal standard.

• [1] Walsh JP, Bell RM. sn-1,2-Dioleoylglycerol is both an activator and a substrate; 1,3-dioleoylglycerol is an activator but not a substrate. J Biol Chem. (cited via Socolar). View Source

1,3-Dioleoylglycerol-d5: Key Applications

Quantifying 1,3-DAG in Functional Food Studies

For research quantifying the anti-obesity and lipid-lowering effects of dietary sn-1,3-DAG, 1,3-dioleoylglycerol-d5 serves as the essential internal standard. Since sn-1,3-DAG is the sole isomer responsible for suppressing body fat accumulation and lowering postprandial triacylglycerol [1], accurate absolute quantification of this specific isomer in plasma, chylomicrons, or tissue samples is required. The deuterated standard enables matrix-corrected, isomer-resolved LC-MS/MS quantification that unlabeled DAG or sn-1,2-DAG standards cannot provide [2].

Digestive Lipase Selectivity and Absorption Kinetics

Given that gastric lipase hydrolyzes 1,3-sn-DAG at approximately twice the rate of 1,2(2,3)-sn-DAG, while pancreatic lipase displays reverse selectivity [3], studies investigating differential isomer digestion require an internal standard that matches the 1,3-DAG species. 1,3-Dioleoylglycerol-d5 permits accurate quantification of 1,3-DAG hydrolysis kinetics in simulated gastrointestinal models, enterocyte uptake assays, and in vivo absorption studies, avoiding the quantification bias introduced by generic DAG internal standards.

Isomer-Specific Activation vs. Substrate Turnover

In biochemical assays where 1,3-dioleoylglycerol functions as an enzyme activator but not a substrate, while sn-1,2-dioleoylglycerol serves both roles [4], precise quantification of each isomer pool is critical for kinetic modeling. 1,3-Dioleoylglycerol-d5 provides the isomer-resolved analytical specificity needed to quantify 1,3-DAG concentrations independently of 1,2-DAG, enabling accurate determination of activator binding constants and distinguishing binding events from catalytic turnover.

High-Precision Lipidomics with Reduced Variability

For lipidomics studies demanding high inter-batch reproducibility and cross-study comparability, deuterated internal standards reduce LC-MS analytical variability by an order of magnitude compared to non-isotopically matched alternatives [5]. 1,3-Dioleoylglycerol-d5 co-elutes with endogenous 1,3-dioleoylglycerol while providing a +5 Da mass shift, correcting for matrix effects and ionization suppression that would otherwise compromise quantification accuracy in complex biological matrices such as plasma, tissue homogenates, or cell lysates.

Application

Selection Property

Validation Focus

Functional DAG oil metabolism research

Isomer-specific deuterated internal standard

Matrix-effect corrected LC-MS/MS quantification

Digestive enzyme selectivity studies

Isomer-matched 1,3-DAG tracking

Differential hydrolysis rate interpretation

Enzyme-substrate differentiation assays

Activator-only isomer quantification

Distinguishing binding from catalytic turnover

High-reproducibility lipidomics

Co-eluting deuterated standard

Inter-batch variability and matrix-effect normalization

• [1] Lee YY, Tang TK, Phuah ET, et al. Production, safety, health effects and applications of diacylglycerol functional oil in food systems: a review. Crit Rev Food Sci Nutr. 2020;60(15):2509-2525. View Source
• [2] Qian YF, et al. Selective production of functional sn-1,3-diacylglycerol by microbial lipases: A comprehensive review. Food Chem. 2025;144017. View Source
• [3] Bakala-N'Goma J, Couëdelo L, Vaysse C, et al. The digestion of diacylglycerol isomers by gastric and pancreatic lipases and its impact on the metabolic pathways for TAG re-synthesis in enterocytes. Biochimie. 2022;195:27-38. View Source
• [4] Walsh JP, Bell RM. sn-1,2-Dioleoylglycerol is both an activator and a substrate; 1,3-dioleoylglycerol is an activator but not a substrate. J Biol Chem. View Source
• [5] ResolveMass Laboratories. Deuterated Internal Standards Reduce Analytical Variability by an Order of Magnitude. Technical Validation Resource. View Source